Cas no 1123-94-0 (Phenol,4-ethyl-3-methyl-)

Phenol,4-ethyl-3-methyl- structure
Phenol,4-ethyl-3-methyl- structure
Phenol,4-ethyl-3-methyl-
1123-94-0
C9H12O
136.19098
184886
70750

Phenol,4-ethyl-3-methyl- Properties

Names and Identifiers

    • Phenol,4-ethyl-3-methyl-
    • 4-ethyl-3-methylPhenol
    • 4-ethyl-m-cresol
    • 3-Methyl-4-ethylphenol
    • m-Cresol, 4-ethyl-
    • FT-0761488
    • DTXSID60149989
    • 1123-94-0
    • 6ORH4G6IU4
    • UNII-6ORH4G6IU4
    • MB23913
    • SCHEMBL2018825
    • EINECS 214-382-3
    • NS00023634
    • Q27265235
    • 4-ETHYL-3-METHYL-PHENOL
    • Phenol, 4-ethyl-3-methyl-
    • 4-Ethyl-m-cresol
    • 4-Ethyl-3-methylphenol
    • +Expand
    • BUQNXFUMFXFRKC-UHFFFAOYSA-N
    • InChI=1S/C9H12O/c1-3-8-4-5-9(10)6-7(8)2/h4-6,10H,3H2,1-2H3
    • C(C1C=CC(O)=CC=1C)C

Computed Properties

  • 136.08886
  • 1
  • 1
  • 1
  • 136.089
  • 10
  • 101
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 9
  • 0
  • 20.2A^2

Experimental Properties

  • 2.26300
  • 20.23
  • 1.5129 (estimate)
  • 230°C
  • 26°C
  • 104.4°C
  • 0.9809 (estimate)

Phenol,4-ethyl-3-methyl- Synthesis

Synthetic Circuit 1

9005-53-2 9005-53-2
1123-94-0 1123-94-0
97664-18-1 97664-18-1
18368-95-1 18368-95-1
18321-36-3 18321-36-3
6876-23-9 6876-23-9
5161-04-6 5161-04-6
3855-26-3 3855-26-3
3454-07-7 3454-07-7
2870-04-4 2870-04-4
2815-58-9 2815-58-9
1640-89-7 1640-89-7
1595-16-0 1595-16-0
1197-34-8 1197-34-8
1074-55-1 1074-55-1
1074-43-7 1074-43-7
934-80-5 934-80-5
877-44-1 877-44-1
644-35-9 644-35-9
622-96-8 622-96-8
618-45-1 618-45-1
591-21-9 591-21-9
527-84-4 527-84-4
527-60-6 527-60-6
526-73-8 526-73-8
135-98-8 135-98-8
110-86-1 110-86-1
110-82-7 110-82-7
108-95-2 108-95-2
108-88-3 108-88-3
108-38-3 108-38-3
106-44-5 106-44-5
105-05-5 105-05-5
103-65-1 103-65-1
100-41-4 100-41-4
98-82-8 98-82-8
96-37-7 96-37-7
95-47-6 95-47-6
90-05-1 90-05-1
90-00-6 90-00-6
71-43-2 71-43-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum ,  Nickel ,  Sulfide Solvents: Hexadecane ;  5 h, 35 bar, 25 °C
Reference
Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin
Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

Synthetic Circuit 2

9005-53-2 9005-53-2
1123-94-0 1123-94-0
57295-30-4 57295-30-4
56253-64-6 56253-64-6
39831-51-1 39831-51-1
20294-32-0 20294-32-0
4920-99-4 4920-99-4
3637-01-2 3637-01-2
3520-52-3 3520-52-3
3180-09-4 3180-09-4
2944-49-2 2944-49-2
2082-61-3 2082-61-3
2049-95-8 2049-95-8
2039-89-6 2039-89-6
1470-94-6 1470-94-6
1330-20-7 1330-20-7
1321-94-4 1321-94-4
1197-34-8 1197-34-8
1074-43-7 1074-43-7
1074-17-5 1074-17-5
934-80-5 934-80-5
698-71-5 698-71-5
645-56-7 645-56-7
644-35-9 644-35-9
620-17-7 620-17-7
620-14-4 620-14-4
618-45-1 618-45-1
611-14-3 611-14-3
576-26-1 576-26-1
527-60-6 527-60-6
526-73-8 526-73-8
275-51-4 275-51-4
135-01-3 135-01-3
123-07-9 123-07-9
119-64-2 119-64-2
108-95-2 108-95-2
108-88-3 108-88-3
108-68-9 108-68-9
108-39-4 108-39-4
106-44-5 106-44-5
106-42-3 106-42-3
100-84-5 100-84-5
100-41-4 100-41-4
95-87-4 95-87-4
95-65-8 95-65-8
95-63-6 95-63-6
95-48-7 95-48-7
89-72-5 89-72-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Phenol,4-ethyl-3-methyl- Raw materials

Phenol,4-ethyl-3-methyl- Preparation Products

Phenol,4-ethyl-3-methyl- Related Literature

1123-94-0 (Phenol,4-ethyl-3-methyl-) Related Products

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